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Ac-AAVALLPAVLLALLAP-DEVD-

CHO

Cat. No.: B15584238 Get Quote

For researchers and drug development professionals utilizing the caspase-3 inhibitor Ac-
AAVALLPAVLLALLAP-DEVD-CHO, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)

for this conjugate is not readily available, extensive safety information for the functionally

similar and widely used caspase-3 inhibitor, Ac-DEVD-CHO, provides a reliable foundation for

establishing safe handling and disposal protocols.[1][2][3][4][5][6][7] Adherence to these

guidelines, in conjunction with local and institutional regulations, is paramount.

Personal Protective Equipment and Handling
Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety glasses,

gloves, and a lab coat. All handling of Ac-AAVALLPAVLLALLAP-DEVD-CHO should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation.[2] Avoid the formation of dust or aerosols. In the event of skin or eye contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes and

seek medical attention.[2]

Disposal of Unused and Contaminated Materials
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The primary principle governing the disposal of Ac-AAVALLPAVLLALLAP-DEVD-CHO is the

prevention of its release into the environment.[2] Unused quantities of the compound, as well

as any materials that have come into contact with it (e.g., pipette tips, tubes, contaminated

labware), should be treated as chemical waste.

Step-by-Step Disposal Procedure:

Segregation: All waste contaminated with Ac-AAVALLPAVLLALLAP-DEVD-CHO must be

segregated from general laboratory waste. This includes both the pure compound and any

solutions containing it.

Collection: Collect all solid and liquid waste in designated, clearly labeled, and sealed

chemical waste containers. Ensure the containers are compatible with the chemical nature of

the waste.

Labeling: The waste container must be accurately labeled with the full chemical name: "Ac-
AAVALLPAVLLALLAP-DEVD-CHO". Include any known hazard information and the date of

accumulation.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials, pending collection by institutional or certified waste

disposal services.

Professional Disposal: Arrange for the disposal of the chemical waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor. Adhere strictly to all local, state, and federal regulations for chemical

waste disposal. Do not dispose of this compound down the drain.[2]

Spill Management
In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure

adequate ventilation.
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Containment: For liquid spills, use an absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads) to contain the spill. For solid spills, carefully sweep or vacuum the material,

avoiding dust generation.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material or spilled solid

into a designated chemical waste container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, and collect all

cleaning materials for disposal as chemical waste.

Reporting: Report the spill to your laboratory supervisor and institutional EHS office,

following all internal reporting procedures.

Quantitative Data Summary
Currently, specific quantitative data regarding the toxicity and environmental impact of Ac-
AAVALLPAVLLALLAP-DEVD-CHO is not publicly available. The following table summarizes

key information for the related compound, Ac-DEVD-CHO.[4]

Parameter Value (for Ac-DEVD-CHO) Source

Molecular Formula C₂₀H₃₀N₄O₁₁ [4]

Molecular Weight 502.5 g/mol [4]

Purity ≥ 95% [4]

Physical Form Solid General Product Information

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ac-AAVALLPAVLLALLAP-DEVD-CHO.
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Ac-AAVALLPAVLLALLAP-DEVD-CHO Disposal Workflow

Preparation

Waste Identification

Disposal Pathways

Collection & Storage

Final Disposal

Start: Disposal Required

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Type?

Solid Waste
(Unused compound, contaminated labware)

Solid

Liquid Waste
(Solutions containing the compound)

Liquid

Spill Debris
(Absorbent materials, cleaning supplies)

Spill

Collect in a Labeled,
Sealed Chemical Waste Container

Store in Designated
Secure Area

Contact EHS for
Professional Disposal

End: Disposal Complete

Click to download full resolution via product page

Ac-AAVALLPAVLLALLAP-DEVD-CHO Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15584238?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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